Transrepression vs. Transactivation Selectivity
In direct mechanistic studies within the primary publication, GSK-9772 demonstrated greater than 10-fold selectivity for LXR-mediated transrepression of pro-inflammatory gene expression compared to transactivation of lipogenic signaling pathways [1]. This functional bias was determined through transcriptional profiling assays. In contrast, the first-generation LXR agonist T0901317, which served as the structural template for the series, concurrently activates both pathways, resulting in known lipogenic side effects such as increased SREBP1c and FAS expression and hepatic triglyceride accumulation in vivo [1].
| Evidence Dimension | Functional selectivity (Transrepression vs. Transactivation) |
|---|---|
| Target Compound Data | >10-fold selective for transrepression over transactivation |
| Comparator Or Baseline | T0901317 (T1317): Non-selective; co-activates transactivation of lipogenic genes (SREBP1c, FAS) and leads to hepatic steatosis in rodents. |
| Quantified Difference | Qualitative mechanistic switch from balanced agonist to >10-fold transrepression-biased modulator. |
| Conditions | Transcriptional profiling in human cell lines; mechanistic cofactor recruitment assays (mammalian two-hybrid) [1]. |
Why This Matters
This quantified functional bias directly addresses the primary toxicity limitation of first-generation LXR agonists, making GSK-9772 the appropriate chemical tool for isolating the anti-inflammatory effects of LXR modulation without confounding lipogenic activation.
- [1] Chao, E. Y., et al. Structure-guided design of N-phenyl tertiary amines as transrepression-selective liver X receptor modulators with anti-inflammatory activity. Journal of Medicinal Chemistry, 2008, 51(18), 5758-5765. View Source
